8-Chloro-3-(3-methylenecyclobutyl)imidazo[1,5-a]pyrazine

• Molecular Formula: C11H10ClN3
• Molecular Weight: 219.67 g/mol
• IUPAC Name: 8-chloro-3-(3-methylidenecyclobutyl)imidazo[1,5-a]pyrazine
• InChI: InChI=1S/C11H10ClN3/c1-7-4-8(5-7)11-14-6-9-10(12)13-2-3-15(9)11/h2-3,6,8H,1,4-5H2
• InChI Key: RLEXCWASAGYXPF-UHFFFAOYSA-N
• Canonical SMILES: C=C1CC(C1)C2=NC=C3N2C=CN=C3Cl

Description

8-Chloro-3-(3-methylenecyclobutyl)imidazo[1,5-a]pyrazine is a useful research compound. Its molecular formula is C11H10ClN3 and its molecular weight is 219.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

N-[(3-Chloropyrazin-2-yl)methyl]-3-methylenecyclobutanecarboxamide (52.1 g, 219.2 mmol) in anhydrous MeCN (1.0 L) was treated with DMF (1.0 mL) and POCl3 (100 mL, 1.09 mol) and the mixture was stirred at 55° C. for 30 min. under a gentle stream of N2. The reaction was then concentrated in vacuo and the residue reconstituted in CH2Cl2 and treated with cold 2.0 M NH3 in IPA. This mixture was concentrated in vacuo, water added to dissolve the salts, and then extracted with CH2Cl2 (4×60 mL). The organic layers where combined and washed with sat. NaHCO3 (1×70 mL) dried over sodium sulfate, filtered and concentrated in vacuo. The crude material was purified by chromatography over silica gel eluting with hexane: EtOAc (v:v=2:1) to yield desired product. 1H NMR (400 MHz, CDCl3) δ ppm 3.24-3.30 (4H, m), 3.78-3.85 (1H, m), 4.89-4.94 (2H, m), 7.33 (1H, d, J=4.99 Hz), 7.53 (1H, d, J=5.09 Hz) and 7.82 (1H, s). MS (ES+): m/z 220.28, 222.30 [MH+].

Synthesis routes and methods II

Procedure details

N-[(3-Chloropyrazin-2-yl)methyl]-3-methylenecyclobutanecarboxamide (52.1 g, 219.2 mmol) in anhydrous MeCN (1.0 L) was treated with DMF (1.0 mL) and POCl3 (100 mL, 1.09 mol) and the mixture was stirred at 55° C. for 30 min. under a gentle stream of N2. The reaction was then concentrated in vacuo and the residue reconstituted in CH2Cl2 and treated with cold 2.0 M NH3 in IPA. This mixture was concentrated in vacuo, water added to dissolve the salts, and then extracted with CH2Cl2 (4×60 mL). The organic layers where combined and washed with sat. NaHCO3 (1×70 mL) dried over sodium sulfate, filtered and concentrated in vacuo. The crude material was purified by chromatography over silica gel eluting with 2:1 hexane:EtOAc to yield desired product. 1H NMR (400 MHz, CDCl3) δ ppm 3.24-3.30 (4H, m), 3.78-3.85 (1H, m), 4.89-4.94 (2H, m), 7.33 (1H, d, J-4.99 Hz), 7.53 (1H, d, J=5.09 Hz) and 7.82 (1H, s). MS (ES+): m/z 220.28 and 222.30 [MH+].